![molecular formula C20H12N2O3S B2633157 2-oxo-N-(3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)chromene-3-carboxamide CAS No. 865181-06-2](/img/structure/B2633157.png)
2-oxo-N-(3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)chromene-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-oxo-N-(3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)chromene-3-carboxamide, also known as BTCC, is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. BTCC belongs to the class of compounds known as chromen-4-one derivatives and has been shown to possess various biological activities, including anti-inflammatory, anti-tumor, and anti-microbial properties.
Scientific Research Applications
Chemosensor for Cyanide Anions
One significant application of coumarin benzothiazole derivatives is in the development of chemosensors for cyanide anions. These compounds can recognize cyanide anions through a Michael addition reaction, with some derivatives exhibiting a color change from yellow to colorless and a complete quenching of green fluorescence, visible to the naked eye. This property is crucial for environmental monitoring and safety measures in areas prone to cyanide exposure (Wang et al., 2015).
Antioxidant and Antibacterial Agents
Further research into coumarin-based benzothiazole derivatives has shown their potential as antioxidant and antibacterial agents. Specific derivatives have been synthesized and evaluated for their biological activities, showing good antioxidant potential and effective antibacterial properties against various bacterial strains. These findings suggest the compound's usefulness in developing new antioxidant and antibacterial drugs (Gadhave et al., 2022).
Antitumor Activities
Moreover, novel chromenones bearing the benzothiazole moiety have been synthesized and evaluated for their in vitro antitumor activities against several cancer cell lines. Some of these compounds exhibited significant anticancer activities, comparable to the standard drug doxorubicin, especially against lung and colon cancer cells. This highlights the compound's potential in cancer research and therapy development (El-Helw et al., 2019).
Synthesis and Biological Evaluation
The synthesis and biological evaluation of innovative coumarin derivatives containing thiazolidin-4-one rings have also been reported. These compounds were analyzed for their antibacterial activities, suggesting their potential application in developing new antibacterial drugs. The synthesis process and the biological properties of these compounds underline the versatility and significance of the chemical structure in medical and pharmaceutical research (Ramaganesh et al., 2010).
properties
IUPAC Name |
2-oxo-N-(3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)chromene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H12N2O3S/c1-2-11-22-15-8-4-6-10-17(15)26-20(22)21-18(23)14-12-13-7-3-5-9-16(13)25-19(14)24/h1,3-10,12H,11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PDHJFTIGAQLQST-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCN1C2=CC=CC=C2SC1=NC(=O)C3=CC4=CC=CC=C4OC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H12N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-oxo-N-(3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)chromene-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.